2-phenyl-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)acetamide

• IUPAC Name: 2-phenyl-N-(4H-thiochromeno[4,3-d][1,3]thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H14N2OS2/c21-16(10-12-6-2-1-3-7-12)19-18-20-17-13-8-4-5-9-14(13)22-11-15(17)23-18/h1-9H,10-11H2,(H,19,20,21)
• InChI Key: SIKHVWISLSODOP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C3=CC=CC=C3S1)N=C(S2)NC(=O)CC4=CC=CC=C4
• Molecular Formula: C18H14N2OS2
• Molecular Weight: 338.5 g/mol

Description

“2-phenyl-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)acetamide” is a compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are found in many biologically active compounds and have been associated with diverse biological activities.

Synthesis Analysis

The synthesis of thiazole derivatives has been achieved through various synthetic pathways. For instance, a series of N-{4-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl) methyl]-1,3-thiazol-2-yl}-2-substituted amide derivatives were prepared. The synthesis involved coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been reported to undergo various chemical reactions. For example, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

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Antiretroviral Activity

Thiazole derivatives have been used in the development of antiretroviral drugs. .

Antifungal Activity

Thiazole compounds have shown potential as antifungal agents. .

Anticancer Activity

Thiazole derivatives have been studied for their anticancer properties. . .

Anti-Alzheimer Activity

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Antihypertensive Activity

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Antioxidant Activity

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Hepatoprotective Activity

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Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological effects . For instance, some thiazole derivatives have been found to inhibit COX-1, a key enzyme in the inflammatory response .

Biochemical Pathways

Thiazole derivatives are known to impact a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole derivatives, in general, are known for their diverse biological activities, which suggest they have favorable pharmacokinetic properties .

Result of Action

Thiazole derivatives have been found to exhibit a range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of thiazole derivatives .

Future Directions

Thiazoles have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of different thiazole derivatives, exploring their potential uses in various fields such as medicine and pharmacology.